Cas no 1255574-62-9 (Benzyl (1-(4-fluorophenyl)cyclopropyl)carbamate)

• Product Name: Benzyl (1-(4-fluorophenyl)cyclopropyl)carbamate
• CAS No: 1255574-62-9
• MF: C₁₇H₁₆FNO₂
• MW: 285.312848091125
• MDL: MFCD17926500
• CID: 1025072
• PubChem ID: 53216887
• Update Time: 2025-10-24

Benzyl (1-(4-fluorophenyl)cyclopropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl (1-(4-fluorophenyl)cyclopropyl)carbamate
• benzyl N-[1-(4-fluorophenyl)cyclopropyl]carbamate
• DB-351074
• BENZYL 1-(4-FLUOROPHENYL)CYCLOPROPYLCARBAMATE
• AKOS015853491
• BS-19698
• Benzyl(1-(4-fluorophenyl)cyclopropyl)carbamate
• CS-0443676
• MFCD17926500
• Carbamic acid, N-[1-(4-fluorophenyl)cyclopropyl]-, phenylmethyl ester
• 1255574-62-9
• Benzyl [1-(4-fluorophenyl)cyclopropyl]carbamate
• 1-(Cbz-amino)-1-(4-fluorophenyl)cyclopropane
• DTXSID90682016

• MDL： MFCD17926500
• Inchi： 1S/C17H16FNO2/c18-15-8-6-14(7-9-15)17(10-11-17)19-16(20)21-12-13-4-2-1-3-5-13/h1-9H,10-12H2,(H,19,20)
• InChI Key： IGJYPXXIOMBUNS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(CC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 285.11650692g/mol
• Monoisotopic Mass: 285.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Benzyl (1-(4-fluorophenyl)cyclopropyl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl (1-(4-fluorophenyl)cyclopropyl)carbamate

Benzyl (1-(4-Fluorophenyl)cyclopropyl)carbamate: A Comprehensive Overview

Benzyl (1-(4-fluorophenyl)cyclopropyl)carbamate (CAS No. 1255574-62-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. This article provides a detailed overview of Benzyl (1-(4-fluorophenyl)cyclopropyl)carbamate, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and application.

Chemical Properties

Benzyl (1-(4-fluorophenyl)cyclopropyl)carbamate is a cyclic carbamate derivative with a molecular formula of C₁₆H₁₃FO₂N and a molecular weight of 278.28 g/mol. The compound features a benzyl group attached to a carbamate moiety, which is further substituted with a 4-fluorophenylcyclopropyl group. The presence of the fluorine atom in the 4-position of the phenyl ring imparts unique electronic and steric properties to the molecule, influencing its reactivity and biological activity.

The compound is typically synthesized through a multi-step process involving the reaction of 4-fluorophenylcyclopropanecarboxylic acid with benzylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting amide is then treated with phosgene or an equivalent reagent to form the carbamate. The synthesis process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

Biological Activities

Benzyl (1-(4-fluorophenyl)cyclopropyl)carbamate has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the key areas of research has been its interaction with G protein-coupled receptors (GPCRs), which are important targets for drug discovery due to their involvement in various physiological processes and diseases.

Recent studies have shown that Benzyl (1-(4-fluorophenyl)cyclopropyl)carbamate exhibits potent agonist activity at certain GPCRs, such as the serotonin 5-HT_2C receptor. This activity has been linked to its potential use in the treatment of neuropsychiatric disorders, including depression and anxiety. Additionally, the compound has demonstrated selective antagonism towards other GPCRs, such as the cannabinoid CB₁ receptor, which may have implications for pain management and appetite regulation.

Benzyl (1-(4-fluorophenyl)cyclopropyl)carbamate has also been investigated for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This suggests that the compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications and Research

The promising biological activities of Benzyl (1-(4-fluorophenyl)cyclopropyl)carbamate have led to increased interest in its clinical applications. Several preclinical studies have evaluated its efficacy and safety profile in animal models of various diseases. For example, studies in rodent models of depression have shown that administration of Benzyl (1-(4-fluorophenyl)cyclopropyl)carbamate can significantly reduce depressive-like behaviors and improve cognitive function.

In addition to its potential as a therapeutic agent, Benzyl (1-(4-fluorophenyl)cyclopropyl)carbamate has also been explored as a tool compound for probing GPCR signaling pathways. Its selective agonist and antagonist properties make it valuable for understanding the complex mechanisms underlying receptor activation and downstream signaling events.

Current Research Trends

The field of medicinal chemistry is continuously evolving, and recent advancements have further expanded our understanding of Benzyl (1-(4-fluorophenyl)cyclopropyl)carbamate. One area of active research is the development of structure-activity relationship (SAR) studies to identify key structural features that contribute to its biological activities. These studies aim to optimize the compound's potency, selectivity, and pharmacokinetic properties for improved therapeutic outcomes.

Another emerging trend is the use of computational methods to predict the binding modes and interactions of Benzyl (1-(4-fluorophenyl)cyclopropyl)carbamate with target receptors. Molecular docking simulations and virtual screening techniques are being employed to identify novel derivatives with enhanced pharmacological profiles.

Benzyl (1-(4-fluorophenyl)cyclopropyl)carbamate has also been studied for its potential as a prodrug. Prodrug strategies involve modifying the compound to improve its bioavailability or reduce side effects before it is metabolized into an active form in vivo. This approach can enhance the therapeutic index and broaden the range of applications for this promising molecule.

Conclusion

In conclusion, Benzyl (1-(4-fluorophenyl)cyclopropyl)carbamate (CAS No. 1255574-62-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers distinct biological activities that make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical applications. As our understanding deepens, it is likely that this compound will play an increasingly important role in advancing drug discovery and improving patient outcomes.